Cas no 93597-87-6 (1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene)

1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene structure
93597-87-6 structure
Product Name:1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene
CAS No:93597-87-6
MF:C32H20F2O4
MW:506.495615959167
CID:752638
PubChem ID:23114480
Update Time:2024-10-26

1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene Chemical and Physical Properties

Names and Identifiers

    • Methanone, [1,4-phenylenebis(oxy-4,1-phenylene)]bis[(4-fluorophenyl)-
    • [4-[4-[4-(4-fluorobenzoyl)phenoxy]phenoxy]phenyl]-(4-fluorophenyl)methanone
    • 1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene
    • [1,4-Phenylenebis(oxy-4,1-phenylene)]bis[(4-fluorophenyl)methanone]
    • ((1,4-PHENYLENEBIS(OXY))BIS(4,1-PHENYLENE))BIS((4-FLUOROPHENYL)METHANONE)
    • AS-84447
    • E77765
    • DTXSID50630679
    • SCHEMBL3020544
    • 93597-87-6
    • Methanone, 1,1'-[1,4-phenylenebis(oxy-4,1-phenylene)]bis[1-(4-fluorophenyl)-
    • Inchi: 1S/C32H20F2O4/c33-25-9-1-21(2-10-25)31(35)23-5-13-27(14-6-23)37-29-17-19-30(20-18-29)38-28-15-7-24(8-16-28)32(36)22-3-11-26(34)12-4-22/h1-20H
    • InChI Key: RJCHKGCDVQEZCR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O)=O

Computed Properties

  • Exact Mass: 506.13296544g/mol
  • Monoisotopic Mass: 506.13296544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 8
  • Complexity: 685
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 7.9

1,4-Bis[4-(4-fluorobenzoyl)phenoxy]benzene Pricemore >>

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